Cas no 36083-55-3 (19-Norpregn-4-en-20-yn-17-ol,acetate, (17a)-(9CI))
36083-55-3 structure
Product Name:19-Norpregn-4-en-20-yn-17-ol,acetate, (17a)-(9CI)
CAS No:36083-55-3
MF:C22H30O2
MW:326.472406864166
CID:307800
PubChem ID:21155650
Update Time:2025-04-19
19-Norpregn-4-en-20-yn-17-ol,acetate, (17a)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 19-Norpregn-4-en-20-yn-17-ol,acetate, (17a)-(9CI)
- [(8R,9S,10R,13S,14S)-17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
- 36083-55-3
- 19-Norpregn-4-en-20-yn-17-ol, acetate, (17alpha)-
- [(8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
- Lynestrenol acetate
- AKOS040759298
- CHEMBL3273992
-
- Inchi: 1S/C22H30O2/c1-4-22(24-15(2)23)14-12-20-19-10-9-16-7-5-6-8-17(16)18(19)11-13-21(20,22)3/h1,7,17-20H,5-6,8-14H2,2-3H3/t17-,18+,19+,20-,21-,22-/m0/s1
- InChI Key: NCFRAPQDQZEHED-ZCPXKWAGSA-N
- SMILES: O(C(C)=O)[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CCCC[C@@H]4[C@H]3CC[C@@]21C
Computed Properties
- Exact Mass: 326.2247
- Monoisotopic Mass: 326.22458
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 623
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 4.8
Experimental Properties
- Density: 1.09
- Boiling Point: 412.2°Cat760mmHg
- Flash Point: 173.9°C
- Refractive Index: 1.547
- PSA: 26.3
19-Norpregn-4-en-20-yn-17-ol,acetate, (17a)-(9CI) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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